![molecular formula C12H7ClN2S2 B2436534 6-(4-Chlorophenyl)thieno[3,2-d]pyrimidine-4-thiol CAS No. 854036-01-4](/img/structure/B2436534.png)
6-(4-Chlorophenyl)thieno[3,2-d]pyrimidine-4-thiol
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Overview
Description
“6-(4-Chlorophenyl)thieno[3,2-d]pyrimidine-4-thiol” is a chemical compound with the CAS Number: 854036-01-4 . It has a molecular weight of 278.79 . The IUPAC name for this compound is 6-(4-chlorophenyl)thieno[3,2-d]pyrimidin-4-yl hydrosulfide .
Molecular Structure Analysis
The Inchi Code for this compound is 1S/C12H7ClN2S2/c13-8-3-1-7(2-4-8)10-5-9-11(17-10)12(16)15-6-14-9/h1-6H,(H,14,15,16) .Scientific Research Applications
Synthesis and Derivative Formation
- Hexa- and octahydropyrido[3'2':4,5]thieno[3,2-d]pyrimidine derivatives were synthesized from related compounds, showing the versatility of thieno[3,2-d]pyrimidine derivatives in chemical synthesis (Dotsenko, Krivokolysko, & Litvinov, 2003).
Biological Activities
- A study on thienopyrimidine derivatives, including 6-(4-Chlorophenyl)thieno[3,2-d]pyrimidine-4-thiol, highlighted their importance as bioactive compounds with antibacterial, antifungal, and anti-inflammatory activities (Tolba, Kamal El‐Dean, Ahmed, & Hassanien, 2018).
- Novel thieno[3,2-d]pyrimidine derivatives were identified as potent inhibitors of VEGF receptor-2 kinase, significant in cancer treatment due to their role in blocking blood vessel formation in tumors (Song, 2007).
Antimicrobial and Anticancer Properties
- Some thieno[3,2-d]pyrimidine derivatives, similar to this compound, have shown significant antimicrobial activity against both Gram-negative and Gram-positive bacteria (Hafez, El-Gazzar, & Zaki, 2016).
- Certain thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives demonstrated potent anticancer activity, suggesting potential therapeutic applications in oncology (Elansary, Moneer, Kadry, & Gedawy, 2012).
Mechanism of Action
Target of Action
Thieno[3,2-d]pyrimidine derivatives have been evaluated as inhibitors ofPhosphatidylinositol-3-kinase (PI3K) , an important target in cancer due to the deregulation of the PI3K/Akt signaling pathway in a wide variety of tumors .
Mode of Action
Thieno[3,2-d]pyrimidine derivatives, which this compound belongs to, are known to inhibit pi3k . They likely interact with the ATP-binding site of the enzyme, preventing the phosphorylation and activation of downstream signaling molecules .
Biochemical Pathways
As a potential pi3k inhibitor , it could affect the PI3K/Akt signaling pathway, which plays a crucial role in cellular processes such as cell growth, proliferation, differentiation, motility, survival, and intracellular trafficking .
Result of Action
As a potential pi3k inhibitor , it could potentially inhibit the growth and proliferation of cancer cells by disrupting the PI3K/Akt signaling pathway .
Properties
IUPAC Name |
6-(4-chlorophenyl)-1H-thieno[3,2-d]pyrimidine-4-thione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7ClN2S2/c13-8-3-1-7(2-4-8)10-5-9-11(17-10)12(16)15-6-14-9/h1-6H,(H,14,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTSXDJVKCHDFOQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC3=C(S2)C(=S)N=CN3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7ClN2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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